Cas no 2229289-33-0 (3-(3,5-dimethoxypyridin-4-yl)-3-methylbutan-1-amine)

• Product Name: 3-(3,5-dimethoxypyridin-4-yl)-3-methylbutan-1-amine
• CAS No: 2229289-33-0
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5996252
• PubChem ID: 165851265
• Update Time: 2025-10-30

3-(3,5-dimethoxypyridin-4-yl)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethoxypyridin-4-yl)-3-methylbutan-1-amine
• 2229289-33-0
• EN300-1824854

• Inchi： 1S/C12H20N2O2/c1-12(2,5-6-13)11-9(15-3)7-14-8-10(11)16-4/h7-8H,5-6,13H2,1-4H3
• InChI Key： YLWANXLBMGAINR-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1C(C)(C)CCN)OC

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.4Ų

Additional information on 3-(3,5-dimethoxypyridin-4-yl)-3-methylbutan-1-amine

Comprehensive Overview of 3-(3,5-dimethoxypyridin-4-yl)-3-methylbutan-1-amine (CAS No. 2229289-33-0)

3-(3,5-dimethoxypyridin-4-yl)-3-methylbutan-1-amine (CAS No. 2229289-33-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its pyridine core and dimethoxy substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where its scaffold can be modified to target specific biological pathways.

The growing demand for novel small-molecule therapeutics has placed compounds like 3-(3,5-dimethoxypyridin-4-yl)-3-methylbutan-1-amine at the forefront of innovation. Its amine functionality and aromatic ring system make it a versatile building block for designing inhibitors or modulators of enzymes and receptors. Recent studies highlight its relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine. Additionally, its stability under physiological conditions enhances its suitability for in vivo studies.

From a synthetic perspective, the compound's CAS No. 2229289-33-0 ensures precise identification in chemical databases, facilitating reproducibility in research. Its 3-methylbutan-1-amine moiety offers a strategic handle for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the industry's shift toward fragment-based drug design, where modular compounds are prioritized for rapid optimization.

Environmental and green chemistry considerations also play a role in the compound's appeal. Researchers are exploring sustainable methods to synthesize 3-(3,5-dimethoxypyridin-4-yl)-3-methylbutan-1-amine, such as catalytic processes that minimize waste. This resonates with global efforts to reduce the ecological footprint of pharmaceutical manufacturing, a topic frequently searched in academic and industrial circles.

In summary, 3-(3,5-dimethoxypyridin-4-yl)-3-methylbutan-1-amine (CAS No. 2229289-33-0) exemplifies the intersection of structural diversity and functional adaptability in modern chemistry. Its applications span drug development, biochemical probes, and material science, making it a compound of enduring relevance. As research continues to uncover its potential, this molecule is poised to contribute to breakthroughs in personalized therapeutics and beyond.